Cas no 65274-57-9 (2-[4-(2-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}ethyl)piperazin-1-yl]ethanol)

• Product Name: 2-[4-(2-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}ethyl)piperazin-1-yl]ethanol
• CAS No: 65274-57-9
• MF: C₁₉H₂₉F₃N₄O
• MW: 386.454974889755
• CID: 1688204
• PubChem ID: 3049825
• Update Time: 2025-04-21

2-[4-(2-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}ethyl)piperazin-1-yl]ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[4-(2-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}ethyl)piperazin-1-yl]ethanol
• 2-[4-[2-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]ethyl]piperazin-1-yl]ethanol
• DTXSID90215601
• 4-(2-(4-(3-(Trifluoromethyl)phenyl)-1-piperazinyl)ethyl)-1-piperazineethanol
• ((m-Trifluoromethylphenyl)-4 piperazinyl-1)-1 ((hydroxy-2 ethyl)-4 piperazinyl)-2 ethane
• 1-Piperazineethanol, 4-(2-(4-(3-(trifluoromethyl)phenyl)-1-piperazinyl)ethyl)-
• 65274-57-9

• Inchi： 1S/C19H29F3N4O/c20-19(21,22)17-2-1-3-18(16-17)26-12-10-24(11-13-26)5-4-23-6-8-25(9-7-23)14-15-27/h1-3,16,27H,4-15H2
• InChI Key： AVGDUUNULFIEHM-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)N1CCN(CC1)CCN1CCN(CCO)CC1)(F)F

Computed Properties

• Exact Mass: 386.22957
• Monoisotopic Mass: 386.22934605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 33.2Ų

Experimental Properties

• PSA: 33.19